Cas no 798541-25-0 (L-Alanine, L-valylglycyl-L-alanyl-)

L-Alanine, L-valylglycyl-L-alanyl- structure
798541-25-0 structure
Product Name:L-Alanine, L-valylglycyl-L-alanyl-
CAS No:798541-25-0
MF:C13H24N4O5
MW:316.353463172913
CID:531758
PubChem ID:71402526
Update Time:2025-04-19

L-Alanine, L-valylglycyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, L-valylglycyl-L-alanyl-
    • (2S)-2-[[(2S)-2-[[2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetyl]amino]propanoyl]amino]propanoic acid
    • DTXSID30823486
    • 798541-25-0
    • L-Valylglycyl-L-alanyl-L-alanine
    • Inchi: 1S/C13H24N4O5/c1-6(2)10(14)12(20)15-5-9(18)16-7(3)11(19)17-8(4)13(21)22/h6-8,10H,5,14H2,1-4H3,(H,15,20)(H,16,18)(H,17,19)(H,21,22)/t7-,8-,10-/m0/s1
    • InChI Key: ZMRGKKWDEPJGPW-NRPADANISA-N
    • SMILES: O=C([C@H](C(C)C)N)NCC(N[C@@H](C)C(N[C@H](C(=O)O)C)=O)=O

Computed Properties

  • Exact Mass: 316.17466988g/mol
  • Monoisotopic Mass: 316.17466988g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 151Ų
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